Cas no 89096-75-3 (1-(2-Chlorophenyl)-1H-pyrrole)

• Product Name: 1-(2-Chlorophenyl)-1H-pyrrole
• CAS No: 89096-75-3
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• MDL: MFCD02665228
• CID: 612539
• PubChem ID: 4715200
• Update Time: 2025-06-25

1-(2-Chlorophenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-(2-chlorophenyl)-
• 1-(2-chlorophenyl)pyrrole
• SB62799
• MFCD02665228
• 1-(2-chlorophenyl)-1H-pyrrole
• TS-02474
• DTXSID10405840
• SCHEMBL12528528
• AKOS000285804
• 1-(2-chloro phenyl)-1h-pyrrole
• E89640
• 89096-75-3
• CS-0192158
• 1-(2-Chlorophenyl)-1H-pyrrole

• MDL： MFCD02665228
• Inchi： 1S/C10H8ClN/c11-9-5-1-2-6-10(9)12-7-3-4-8-12/h1-8H
• InChI Key： YNSZCXYIEIKMGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C=CC=C1

Computed Properties

• Exact Mass: 177.0345270g/mol
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 272.9±23.0 °C at 760 mmHg
• Flash Point: 118.9±22.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(2-Chlorophenyl)-1H-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Chlorophenyl)-1H-pyrrole

1-(2-Chlorophenyl)-1H-pyrrole: A Comprehensive Overview

1-(2-Chlorophenyl)-1H-pyrrole, also known by its CAS number 89096-75-3, is a heterocyclic organic compound with significant applications in various fields of chemistry. This compound is characterized by its pyrrole ring, which is a five-membered aromatic ring containing four carbon atoms and one nitrogen atom. The presence of a chlorine atom at the 2-position of the phenyl group attached to the pyrrole ring imparts unique electronic and structural properties to the molecule.

The synthesis of 1-(2-Chlorophenyl)-1H-pyrrole has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly syntheses. For instance, a study published in 2023 demonstrated the use of palladium catalysts to facilitate the coupling reaction between chlorobenzene derivatives and pyrrole precursors, significantly improving yield and purity.

In terms of applications, 1-(2-Chlorophenyl)-1H-pyrrole has found utility in pharmaceutical research, where it serves as a building block for constructing bioactive molecules. Its ability to participate in π-π interactions and hydrogen bonding makes it an ideal candidate for drug design targeting specific protein receptors. Additionally, this compound is employed in materials science, particularly in the development of conductive polymers and organic semiconductors.

Recent studies have highlighted the potential of 1-(2-Chlorophenyl)-1H-pyrrole as a precursor for advanced materials with tailored electronic properties. For example, researchers have successfully incorporated this compound into polymer frameworks to enhance their electrical conductivity and thermal stability. These findings underscore its importance in the emerging field of nanotechnology.

The chemical stability of 1-(2-Chlorophenyl)-1H-pyrrole under various conditions has also been a topic of interest. Experimental data indicate that the compound exhibits good stability under mild thermal and oxidative conditions, making it suitable for long-term storage and use in industrial applications. However, exposure to strong acids or bases may lead to decomposition, necessitating careful handling during synthesis and processing.

In conclusion, 1-(2-Chlorophenyl)-1H-pyrrole (CAS No: 89096-75-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool in both academic research and industrial development.